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Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Get Quote

Property Specification / Description

Product Name Nopco NXZ Series [1] [2]

Chemical Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]

Ionic Character Nonionic [1] [3]

Appearance Light yellowish brown / amber liquid [1] [3]

Specific Gravity 0.89 (20℃) [1]

pH 5.1 (2 mass% aqueous dispersion) [1] [3]

Viscosity 170 mPa·s (25℃) [1]

Flash Point 174 ℃ [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]
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Application &
Handling

Guidelines

Primary Function Metallic soap-type anti-foaming/defoaming agent [1] [2]

Target Systems Latex, emulsions (e.g., acrylic, vinyl acetate), water-based paints, water-based
adhesives [1] [3]

Recommended
Usage

0.1 - 0.3 mass% on the solid weight of emulsions and latexes [1]

Dilution Can be used directly or diluted with water (mix well during dilution) [1]

Storage & Handling Mix well before use if separation occurs after long storage [1]

Mechanism of Action

Defoamers like Nopco NXZ work through a combination of physical and chemical mechanisms to break

down and prevent foam. The key steps in this process are outlined below.
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1. Dispersion
Defoamer droplets disperse

in the foaming liquid.

2. Penetration
Lower surface tension allows
droplets to enter foam film.

3. Spreading & Destabilization
Droplets spread, creating surface tension

gradients that thin the film.

4. Film Rupture
Weakened foam film collapses,

merging bubbles.

Click to download full resolution via product page

Generalized defoamer mechanism showing droplet dispersion, penetration, and film rupture.

Nopco NXZ is classified as a metallic soap type defoamer [2]. Its effectiveness relies on the fundamental

principle that its main components have a lower surface tension than the foaming liquid [2]. This allows

the defoamer to spontaneously spread on the foam film, penetrate it, and cause rupture by destabilizing the

delicate balance of forces at the air-liquid interface [2] [4].

Experimental Evaluation Protocol

The search results provide a specific example of a laboratory-scale defoaming evaluation, the Diffuser Stone

Test, used to simulate foam generation in a latex system [1].
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Prepare 100g of NBR latex
in a 500mL graduated cylinder.

Stabilize at 25°C or 40°C.

Generate foam by bubbling
nitrogen gas through a G4 glass filter

at a flow rate of 0.5 L/min.

When foam reaches
a predetermined height,

add 0.5 mL of a 5 mass%
dilution of the defoamer.

Immediately record the
reduction in foam height over time

as a measure of defoaming efficiency.

Click to download full resolution via product page

Workflow for evaluating defoamer performance using the Diffuser Stone Test [1].

This test measures the foam-breaking (defoaming) capability by recording how quickly the foam collapses

after the agent is added [2]. The results are often presented as a plot of foam volume versus time.

Application & Formulation Guidance

Typical Use Cases: It is notably effective in acrylic, vinyl acetate, and vinyl acetate-acrylic
emulsions [1] [2]. It is also suitable for other systems like styrene-butadiene, polyvinyl chloride, and
water-soluble alkyds [3].

Practical Formulation Example: In a high-gloss paint formulation, Nopco NXZ was used at 0.1% by
weight (on total formulation) in both the pigment grind and let-down phases, demonstrating its use in

multi-stage additive incorporation [5].
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Important Limitations and Considerations

Information Context: The most detailed technical datasheets are from 2019 or earlier [1] [2].
Furthermore, one distributor site noted "no existing companies to distribute" the product, which

may indicate potential supply chain challenges [3].
Application Scope: All identified data pertains to industrial coatings, paints, adhesives, and latex. Its

applicability in a pharmaceutical or drug development context is not documented in these search
results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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